N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C17H18FNO3S/c18-13-4-1-2-5-14(13)22-10-16(20)19-11-17(21,12-7-8-12)15-6-3-9-23-15/h1-6,9,12,21H,7-8,10-11H2,(H,19,20)
• InChI Key: HPSLWPCPOKGFHE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)COC2=CC=CC=C2F)(C3=CC=CS3)O
• Molecular Formula: C17H18FNO3S
• Molecular Weight: 335.4 g/mol

Description

N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(2-fluorophenoxy)acetamide, also known as CTHRC1 inhibitor, is a small molecule inhibitor that has been extensively studied for its potential in cancer treatment.

Scientific Research Applications

Thiophene Derivatives in Cancer Research

• Carcinogenicity Studies of Thiophene Analogs : Thiophene derivatives, analogous to carcinogens like benzidine and 4-aminobiphenyl, have been synthesized and evaluated for potential carcinogenicity. These studies include the assessment of thiophene compounds in vitro, using assays like the Salmonella reverse-mutation and cell-transformation assays. Such research sheds light on the structure-activity relationships and potential carcinogenic risks of thiophene-containing compounds, indicating the importance of evaluating novel thiophene derivatives for safety and biological activity (Ashby et al., 1978).

Acetamide Derivatives in Environmental and Pharmacological Studies

• Environmental Degradation of Acetaminophen : Studies on the degradation of acetaminophen, which contains an acetamide group, by advanced oxidation processes (AOPs) explore pathways, by-products, and biotoxicity of degradation products. This research is crucial for understanding the environmental fate of acetamide-containing pharmaceuticals and developing methods for their removal from water sources (Qutob et al., 2022).

• Analgesic Mechanisms of Acetaminophen : The complex metabolism of acetaminophen and its analgesic mechanisms, including its conversion to metabolites like N-acylphenolamine (AM404) and their action on receptor targets, illustrate the diverse biological activities and therapeutic potentials of acetamide derivatives. These studies contribute to a deeper understanding of pain management techniques involving acetamide functionalities (Ohashi & Kohno, 2020).